3-Acetoxy-2,2-dimethylbutyryl chloride

• IUPAC Name: (4-chloro-3,3-dimethyl-4-oxobutan-2-yl) acetate
• InChI: InChI=1S/C8H13ClO3/c1-5(12-6(2)10)8(3,4)7(9)11/h5H,1-4H3
• InChI Key: XLBCEDVQTOFYCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C(=O)Cl)OC(=O)C
• Molecular Formula: C8H13ClO3
• DSSTOX Substance ID: DTXSID50675505
• Molecular Weight: 192.64 g/mol
• CAS RN: 859082-28-3

Description

3-Acetoxy-2,2-dimethylbutyryl Chloride is a chemical compound with the molecular formula C8H13ClO3 and a molecular weight of 192.64. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 3-Acetoxy-2,2-dimethylbutyryl Chloride consists of 8 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

3-Acetoxy-2,2-dimethylbutyryl Chloride is soluble in chloroform. It should be stored at -20°C.

Scientific Research Applications

Chemical Reactions and Synthesis

3-Acetoxy-2,2-dimethylbutyryl chloride is involved in various chemical reactions and synthesis processes. For instance, it plays a role in the acetolysis of certain compounds, as seen in the solvolysis reaction of 2,2-dimethyl-1-(p-methoxyphenyl)propyl chloride, demonstrating the SN2C+-type solvolysis under typical SN1 solvolysis reaction conditions (Kinoshita, Ueda, & Takeuchi, 1993). Additionally, it is involved in the synthesis of complex organic structures, such as hexahydroquinolines, using ionic liquid sulfonic acid functionalized pyridinium chloride as a catalyst (Khazaei et al., 2013).

Polymer Chemistry

The compound also has applications in polymer chemistry. For example, it is used in the polymerization process to produce certain cationically charged polymers, as demonstrated in the work involving 2-hydroxy-3-ionene chloride (Noren, 1975).

Medicinal Chemistry

In medicinal chemistry, it contributes to the synthesis of complex molecules for potential therapeutic applications. An example is its role in the synthesis of antitumor compounds, such as pentamethylcyclopentadienyl rhodium complexes of maltol and allomaltol, which have shown moderate activity against various human cancer cell lines (Dömötör et al., 2014).

Catalysis

3-Acetoxy-2,2-dimethylbutyryl chloride is used in catalytic processes as well. Its role in the conversion of epoxides to 1,3-dioxolanes catalyzed by tin(II) chloride is a notable example, showcasing its efficiency in such reactions (Vyvyan, Meyer, & Meyer, 2003).

Material Science

In the field of material science, it contributes to the development of new materials with specific properties. Its involvement in the synthesis of trifluoromethyl substituted 4-pyrones via self-condensation of trifluoroacetoacetates illustrates this application (Babu & Pozzo, 1991).

Safety and Hazards

3-Acetoxy-2,2-dimethylbutyryl Chloride is considered hazardous. It causes severe skin burns and eye damage. It may cause respiratory irritation and an allergic skin reaction. It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection.